Cas no 121849-70-5 ([1,3]Dioxolo[4,5-j]phenanthridin-6(2H)-one,2-(b-D-glucopyranosyloxy)-1,3,4,4a,5,11b-hexahydro-1,3,4,7-tetrahydroxy-,(1R,2S,3S,4S,4aR,11bR)- (9CI))

• Product Name: [1,3]Dioxolo[4,5-j]phenanthridin-6(2H)-one,2-(b-D-glucopyranosyloxy)-1,3,4,4a,5,11b-hexahydro-1,3,4,7-tetrahydroxy-,(1R,2S,3S,4S,4aR,11bR)- (9CI)
• CAS No: 121849-70-5
• MF: C₂₀H₂₅NO₁₃
• MW: 487.411407232285
• CID: 165952
• Update Time: 2024-03-01

[1,3]Dioxolo[4,5-j]phenanthridin-6(2H)-one,2-(b-D-glucopyranosyloxy)-1,3,4,4a,5,11b-hexahydro-1,3,4,7-tetrahydroxy-,(1R,2S,3S,4S,4aR,11bR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxolo[4,5-j]phenanthridin-6(2H)-one,2-(b-D-glucopyranosyloxy)-1,3,4,4a,5,11b-hexahydro-1,3,4,7-tetrahydroxy-,(1R,2S,3S,4S,4aR,11bR)- (9CI)
• [1,3]Dioxolo[4,5-j]phenanthridin-6(2H)-one,2-(b-D-glucopyranosyloxy)-1,3,4,4a,5,11b-hexahydro-1,3,4,7-tetrahydroxy-,(1R,2S,3S
• (+)-Pancratiside
• [1,3]Dioxolo[4,5-j]phenanthridin-6(2H)-one,2-(b-D-glucopyranosyloxy)-1,3,4,4a,5,11b-hexahydro-1,3,4,7-tetrahydroxy-,[1R-(1a,2b,3a,4a,4aa,11bb)]-
• Pancratiside
• Pancratistatine 2-O-b-D-glucopyranoside
• [1,3]Dioxolo[4,5-j]phenanthridin-6(2H)-one, 2-(β-D-glucopyranosyloxy)-1,3,4,4a,5,11b-hexahydro-1,3,4,7-tetrahydroxy-, (1R,2S,3S,4S,4aR,11bR)- (9CI)

• Inchi： 1S/C20H25NO13/c22-2-6-10(23)14(27)16(29)20(33-6)34-18-11(24)7-4-1-5-17(32-3-31-5)12(25)8(4)19(30)21-9(7)13(26)15(18)28/h1,6-7,9-11,13-16,18,20,22-29H,2-3H2,(H,21,30)/t6-,7-,9-,10-,11-,13+,14+,15+,16-,18+,20+/m1/s1
• InChI Key： QSYBPQCJMIBVOY-YYEKDKEWSA-N
• SMILES： [C@@H]1(O)[C@@]2([H])[C@@]([H])(NC(=O)C3C2=CC2OCOC=2C=3O)[C@H](O)[C@H](O)[C@H]1O[C@@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• Boiling Point: 895.6±65.0 °C(Predicted)
• PSA: 52.54
• pka: 7.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenanthridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Phenanthridines and derivatives